![molecular formula C13H15N3O2 B7472277 N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide](/img/structure/B7472277.png)
N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide
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Overview
Description
N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use as an anti-cancer agent. DMXAA was first synthesized in the 1990s and has since been the subject of numerous scientific studies. In
Scientific Research Applications
N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide has been studied extensively for its potential use as an anti-cancer agent. It has been shown to have anti-tumor activity in a variety of cancer types, including lung, breast, and colon cancer. This compound has also been studied for its ability to enhance the effectiveness of chemotherapy and radiation therapy.
Mechanism of Action
The exact mechanism of action of N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide is not fully understood. However, it is believed to work by stimulating the production of cytokines, which are proteins that play a key role in the immune response. This compound specifically stimulates the production of tumor necrosis factor-alpha (TNF-alpha), which can cause the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It can increase the production of cytokines, which can lead to inflammation and immune system activation. This compound can also cause the death of cancer cells through a process called apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide in lab experiments is its ability to selectively target cancer cells, while leaving healthy cells unharmed. This can reduce the side effects associated with traditional chemotherapy and radiation therapy. However, this compound has limitations in terms of its solubility and stability, which can make it difficult to work with in the lab.
Future Directions
There are several future directions for research on N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide. One area of interest is the development of more efficient synthesis methods that can increase the yield and purity of this compound. Another area of research is the exploration of this compound's potential use in combination with other anti-cancer agents. Additionally, the development of new formulations of this compound that improve its solubility and stability could make it a more viable option for clinical use.
Synthesis Methods
N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide can be synthesized through a multi-step process that involves the reaction of 2-methyl-4-nitroquinazoline with methylamine, followed by reduction with lithium aluminum hydride and acetylation with acetic anhydride. This synthesis method has been optimized over the years to increase the yield and purity of this compound.
properties
IUPAC Name |
N,N-dimethyl-2-(8-methyl-4-oxoquinazolin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2/c1-9-5-4-6-10-12(9)14-8-16(13(10)18)7-11(17)15(2)3/h4-6,8H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMKJFLFSNYMPQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=O)N(C=N2)CC(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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